Cas no 897460-65-0 (2-6-(4-methoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-4-(trifluoromethyl)phenylacetamide)

• Product Name: 2-6-(4-methoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-4-(trifluoromethyl)phenylacetamide
• CAS No: 897460-65-0
• MF: C₂₁H₁₆F₃N₃O₂S
• MW: 431.430853843689
• CID: 5480228
• Update Time: 2025-10-24

2-6-(4-methoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-4-(trifluoromethyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• Imidazo[2,1-b]thiazole-3-acetamide, 6-(4-methoxyphenyl)-N-[4-(trifluoromethyl)phenyl]-
• 2-6-(4-methoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-4-(trifluoromethyl)phenylacetamide

• Inchi： 1S/C21H16F3N3O2S/c1-29-17-8-2-13(3-9-17)18-11-27-16(12-30-20(27)26-18)10-19(28)25-15-6-4-14(5-7-15)21(22,23)24/h2-9,11-12H,10H2,1H3,(H,25,28)
• InChI Key： CENNQYXOEKEOIX-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NC2=CC=C(C(F)(F)F)C=C2)=O)N2C=C(C3=CC=C(OC)C=C3)N=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-6-(4-methoxyphenyl)imidazo2,1-b1,3thiazol-3-yl-N-4-(trifluoromethyl)phenylacetamide

Recent Advances in the Study of 2-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-4-(trifluoromethyl)phenylacetamide (CAS: 897460-65-0)

The compound 2-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-4-(trifluoromethyl)phenylacetamide (CAS: 897460-65-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the compound's role as a potent kinase inhibitor, with particular efficacy against specific cancer-related kinases. The structural features of this molecule, including the imidazo[2,1-b][1,3]thiazole core and the trifluoromethylphenylacetamide moiety, contribute to its strong binding affinity and selectivity. Researchers have employed advanced computational modeling techniques to elucidate the compound's interaction with target proteins, providing valuable insights for further optimization.

In vitro and in vivo studies have demonstrated the compound's ability to inhibit tumor growth in various cancer models, with notable activity against breast and lung cancer cell lines. The mechanism of action appears to involve the disruption of key signaling pathways essential for cancer cell proliferation and survival. Importantly, preliminary toxicity assessments suggest a favorable safety profile, although comprehensive pharmacokinetic studies are still ongoing.

From a synthetic chemistry perspective, recent publications have described improved routes for the preparation of 897460-65-0, addressing previous challenges in yield and purity. These advancements have facilitated larger-scale production for preclinical evaluation. Additionally, structural analogs have been synthesized and tested, revealing important structure-activity relationships that could guide future drug development efforts.

The potential applications of this compound extend beyond oncology. Emerging research suggests possible utility in inflammatory diseases and neurological disorders, owing to its modulatory effects on additional molecular targets. However, these findings require further validation through rigorous experimental studies.

In conclusion, 2-6-(4-methoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl-N-4-(trifluoromethyl)phenylacetamide represents a promising lead compound with multiple therapeutic possibilities. Continued investigation into its mechanism of action, optimization of its pharmacological properties, and evaluation of clinical potential remain important areas of active research in the chemical biology and pharmaceutical communities.